Cas no 202980-91-4 (N,N'-Di-Boc-N-Z-hydrazine)

• Product Name: N,N'-Di-Boc-N-Z-hydrazine
• CAS No: 202980-91-4
• MF: C₁₈H₂₆N₂O₆
• MW: 366.408845424652
• MDL: MFCD04973127
• CID: 241152
• PubChem ID: 11760313
• Update Time: 2025-11-02

N,N'-Di-Boc-N-Z-hydrazine Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Hydrazinetricarboxylicacid, 1,2-bis(1,1-dimethylethyl) 1-(phenylmethyl) ester
• benzyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[(2-methylpropan-2-yl)oxycarbonylamino]carbamate
• Boc,Z-NNH-Boc
• N,N'-DI-BOC-N-Z-HYDRAZINE ,
• AmbotzBNN1006
• CS-0336540
• 1-Benzyl 1,2-di-tert-butyl hydrazine-1,1,2-tricarboxylate
• 202980-91-4
• MFCD04973127
• AKOS027340135
• DTXSID60471954
• SB86182
• 1,1,2-Hydrazinetricarboxylic acid, 1,2-bis(1,1-dimethylethyl) 1-(phenylmethyl) ester
• N,N'-di-(t-Butyloxycarbonyl)-N-benzyloxycarbonylhydrazine
• N,N'-Di-Boc-N-Z-hydrazine

• MDL： MFCD04973127
• Inchi： 1S/C18H26N2O6/c1-17(2,3)25-14(21)19-20(16(23)26-18(4,5)6)15(22)24-12-13-10-8-7-9-11-13/h7-11H,12H2,1-6H3,(H,19,21)
• InChI Key： AHCFMGYSCLJXTG-UHFFFAOYSA-N
• SMILES： O(C(N(C(=O)OCC1C=CC=CC=1)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 366.17900
• Monoisotopic Mass: 366.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 94.17000
• LogP: 4.39090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on N,N'-Di-Boc-N-Z-hydrazine

Professional Introduction to Compound with CAS No. 202980-91-4 and Product Name: N,N'-Di-Boc-N-Z-hydrazine

N,N'-Di-Boc-N-Z-hydrazine, with the CAS number 202980-91-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various pharmacologically active molecules. The presence of the Boc (tert-butoxycarbonyl) protecting group and the hydrazine moiety makes it a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and drug candidates.

The Boc group is widely employed in medicinal chemistry due to its stability under a variety of reaction conditions while protecting amine functionalities. This stability allows for selective modifications at other sites within a molecule, making N,N'-Di-Boc-N-Z-hydrazine an invaluable building block in multi-step synthetic routes. The hydrazine component, on the other hand, is known for its ability to participate in diverse chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are crucial intermediates in drug synthesis.

Recent advancements in the field of drug discovery have highlighted the importance of hydrazine derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that hydrazine-based compounds exhibit significant potential in inhibiting specific enzymatic pathways involved in inflammatory and infectious diseases. The N,N'-Di-Boc-N-Z-hydrazine compound, with its protected amine groups, offers a controlled environment for further functionalization, enabling researchers to design complex molecules with tailored biological activities.

In particular, the pharmaceutical industry has been exploring hydrazine derivatives as candidates for treating neurological disorders, cancer, and autoimmune diseases. The Boc protection ensures that the reactive hydrazine moiety can be introduced at a specific stage of synthesis without unwanted side reactions, thereby enhancing the efficiency and yield of the final product. This has led to increased interest in N,N'-Di-Boc-N-Z-hydrazine as a key intermediate in the production of next-generation therapeutics.

The compound's structural features also make it useful in material science applications. For example, hydrazine derivatives have been investigated for their role in polymer chemistry, where they can act as crosslinking agents or monomers to create novel materials with enhanced properties. The Boc-protected amine provides stability during polymerization processes while allowing for post-polymerization modifications, making this compound a valuable asset in industrial research.

From an academic research perspective, N,N'-Di-Boc-N-Z-hydrazine serves as a model compound for studying reaction mechanisms and developing new synthetic methodologies. Researchers have leveraged its reactivity to explore catalytic systems that facilitate efficient transformations under mild conditions. These studies not only contribute to the fundamental understanding of organic chemistry but also provide practical tools for optimizing synthetic routes in drug development.

The compound's versatility is further underscored by its application in peptide chemistry. The Boc group protects peptide bonds during solid-phase peptide synthesis (SPPS), allowing for stepwise elongation of peptide chains without degradation. While hydrazines are not typically used directly in peptide synthesis due to their reactivity, derivatives like N,N'-Di-Boc-N-Z-hydrazine can be incorporated into peptide mimetics or peptidomimetics designed to interact with biological targets.

In conclusion, N,N'-Di-Boc-N-Z-hydrazine (CAS No. 202980-91-4) represents a significant advancement in synthetic chemistry, offering a balanced combination of reactivity and stability that is essential for modern pharmaceutical applications. Its role as an intermediate in drug discovery underscores its importance in developing innovative therapeutic strategies against various diseases. As research continues to uncover new applications for hydrazine derivatives, compounds like this will remain at the forefront of scientific innovation.